N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide

• IUPAC Name: N-[[4-(diethylamino)phenyl]carbamothioyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H20FN3OS/c1-3-22(4-2)16-11-9-15(10-12-16)20-18(24)21-17(23)13-5-7-14(19)8-6-13/h5-12H,3-4H2,1-2H3,(H2,20,21,23,24)
• InChI Key: UDUTXTQZHHQMKV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H20FN3OS
• Molecular Weight: 345.4 g/mol

Description

N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide, also known as DAPH-FB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study.

Mechanism of Action

The mechanism of action of N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation and survival.
Biochemical and Physiological Effects:
N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, neuroprotective effects in the brain, and the modulation of certain signaling pathways involved in cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide in lab experiments is its potential as a scaffold for the development of new compounds with therapeutic applications. However, one limitation of using N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide, including the development of new compounds based on its scaffold, the investigation of its potential as a cancer therapy, and the exploration of its neuroprotective effects in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide and its effects on cellular processes.

Synthesis Methods

The synthesis of N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with carbon disulfide to form 4-fluorobenzenethiol, which is then reacted with diethylamine to form N,N-diethyl-4-fluorobenzenethioamide. The resulting compound is then reacted with 4-(diethylamino)benzoyl chloride to form N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide.

Scientific Research Applications

N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been found to have potential applications in various areas of scientific research, including cancer research, neuroscience, and drug discovery. In cancer research, N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neuroscience, N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In drug discovery, N-({[4-(diethylamino)phenyl]amino}carbonothioyl)-4-fluorobenzamide has been used as a scaffold for the development of new compounds with potential therapeutic applications.